![molecular formula C10H11N3S2 B413102 5-(1-Phenylethylsulfanyl)-[1,3,4]thiadiazol-2-ylamine CAS No. 332412-74-5](/img/structure/B413102.png)
5-(1-Phenylethylsulfanyl)-[1,3,4]thiadiazol-2-ylamine
Description
5-(1-Phenylethylsulfanyl)-[1,3,4]thiadiazol-2-ylamine is a chemical compound with the molecular formula C10H11N3S2 and a molecular weight of 237.34 . It is used for proteomics research applications .
Molecular Structure Analysis
The InChI code for 5-(1-Phenylethylsulfanyl)-[1,3,4]thiadiazol-2-ylamine is 1S/C10H12N3S2/c1-7(8-5-3-2-4-6-8)14-10-13-12-9(11)15-10/h2-7,15H,1H3,(H2,11,12) .Scientific Research Applications
Antimicrobial Applications
1,3,4-Thiadiazole derivatives have been extensively studied for their antimicrobial properties. They have shown efficacy against a variety of microbial strains and are considered important heterocyclic nuclei in medicinal chemistry due to their potential as antibacterial agents .
Anticancer Properties
These derivatives also exhibit the ability to disrupt DNA replication processes, which allows them to inhibit the replication of cancer cells as well as bacterial cells .
Anti-inflammatory Uses
The anti-inflammatory properties of 1,3,4-thiadiazole derivatives make them valuable in the pharmaceutical industry. They have been used to develop drugs that can alleviate inflammation-related conditions .
Antioxidant Effects
Some 1,3,4-thiadiazole derivatives have been reported to possess effective antioxidant properties. This makes them interesting candidates for research into oxidative stress-related diseases .
Synthesis Methods
Innovative synthesis methods for these derivatives have been developed to improve efficiency and reduce the use of toxic additives. These methods are crucial for enabling the practical application of these compounds in various fields .
properties
IUPAC Name |
5-(1-phenylethylsulfanyl)-1,3,4-thiadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3S2/c1-7(8-5-3-2-4-6-8)14-10-13-12-9(11)15-10/h2-7H,1H3,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WUTIQTORPJRSTB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)SC2=NN=C(S2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1-Phenylethylsulfanyl)-[1,3,4]thiadiazol-2-ylamine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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